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Compound of Interest

Compound Name: 3-(Pyridin-4-yl)propanoic acid

Cat. No.: B1267525 Get Quote

A comprehensive review of the synthesis, physicochemical properties, and biological activities

of 2-, 3-, and 4-pyridylpropanoic acid isomers.

This guide offers a detailed comparative analysis of the three structural isomers of pyridine-

containing propanoic acid: 2-(pyridin-2-yl)propanoic acid, 2-(pyridin-3-yl)propanoic acid, and 2-

(pyridin-4-yl)propanoic acid. These compounds are of significant interest to researchers in drug

discovery and development due to their presence in various biologically active molecules. This

document provides a side-by-side comparison of their synthesis, key physicochemical

characteristics, and reported biological activities, supported by experimental data from

published literature.

Physicochemical Properties
The position of the nitrogen atom in the pyridine ring significantly influences the

physicochemical properties of these isomers, which in turn can affect their pharmacokinetic and

pharmacodynamic profiles. A summary of their key properties is presented below.
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Property
2-(Pyridin-2-
yl)propanoic acid

3-(Pyridin-3-
yl)propanoic acid

2-(Pyridin-4-
yl)propanoic acid

Molecular Formula C₈H₉NO₂ C₈H₉NO₂ C₈H₉NO₂

Molecular Weight 151.16 g/mol [1] 151.16 g/mol 151.16 g/mol [2]

CAS Number 19075788 3724-19-4 15406935[2]

IUPAC Name
2-(pyridin-2-

yl)propanoic acid[1]

3-pyridin-3-

ylpropanoic acid

2-(pyridin-4-

yl)propanoic acid[2]

Synthesis and Experimental Protocols
The synthesis of pyridine-containing propanoic acid isomers can be achieved through various

synthetic routes. A general experimental workflow is outlined below.
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Synthesis Biological Evaluation

Starting Materials
(e.g., Pyridine derivative, Propanoic acid derivative)

Chemical Reaction
(e.g., Condensation, Alkylation)

Reaction Work-up
(e.g., Extraction, Quenching)

Purification
(e.g., Chromatography, Recrystallization)

Characterization
(e.g., NMR, Mass Spectrometry)

Synthesized Isomer

In Vitro Assays
(e.g., Enzyme inhibition, Cytotoxicity)

In Vivo Models
(e.g., Animal studies)

Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Acid Isomers: A Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267525#comparative-analysis-of-pyridine-
containing-propanoic-acid-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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